Cas no 137380-49-5 (3-(Hydroxymethyl)-2,4,6-trimethylbenzaldehyde)

• Product Name: 3-(Hydroxymethyl)-2,4,6-trimethylbenzaldehyde
• CAS No: 137380-49-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00297149
• CID: 1077157
• PubChem ID: 679237
• Update Time: 2025-04-20

3-(Hydroxymethyl)-2,4,6-trimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-2,4,6-trimethylbenzaldehyde
• (hydroxymethyl)formylmesitylene
• 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde(SALTDATA: FREE)
• AC1LE2I6
• AG-D-76000
• CTK4C0774
• ST020715
• STK897907
• SCHEMBL8625037
• SB84274
• LS-04293
• benzaldehyde, 3-(hydroxymethyl)-2,4,6-trimethyl-
• G68879
• DTXSID80350439
• 137380-49-5
• ALBB-013667
• MFCD00297149
• CHEMBRDG-BB 5182639
• CS-0318567
• AKOS003245146
• NCGC00329706-01
• AB01323968-02

• MDL： MFCD00297149
• Inchi： 1S/C11H14O2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4-5,13H,6H2,1-3H3
• InChI Key： GJSOCYDNDMREOL-UHFFFAOYSA-N
• SMILES： OCC1C(C)=CC(C)=C(C=O)C=1C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.91660

3-(Hydroxymethyl)-2,4,6-trimethylbenzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols